Cas no 147992-87-8 (3-amino-4-(dimethylamino)thieno2,3-bpyridine-2-carboxamide)

• Product Name: 3-amino-4-(dimethylamino)thieno2,3-bpyridine-2-carboxamide
• CAS No: 147992-87-8
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• MDL: MFCD00979953
• CID: 1319513
• PubChem ID: 759785
• Update Time: 2025-06-27

3-amino-4-(dimethylamino)thieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-4-(dimethylamino)-
• 3-amino-4-dimethylamino-2-thieno[5,4-b]pyridinecarboxamide
• 3-amino-4-dimethylaminothieno[5,4-b]pyridine-2-carboxamide
• 3-amino-4-dimethylamino-thieno[5,4-b]pyridine-2-carboxamide
• 3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide
• SCHEMBL426655
• US11471446, Compound DBA-1
• HMS1582D18
• BDBM576460
• AB00086035-01
• APQCIRNWAACMSD-UHFFFAOYSA-N
• MLS000532969-02
• HMS2500A13
• DTXSID701184614
• SR-01000437708
• LS-09698
• AKOS005458689
• SR-01000437708-1
• STK524458
• MFCD00979953
• Cambridge id 5468907
• MLS000532969
• ALBB-027944
• CHEMBL1409708
• SMR000140407
• Oprea1_603269
• 147992-87-8
• AH-262/34335029
• 3-amino-4-(dimethylamino)thieno2,3-bpyridine-2-carboxamide

• MDL： MFCD00979953
• Inchi： 1S/C10H12N4OS/c1-14(2)5-3-4-13-10-6(5)7(11)8(16-10)9(12)15/h3-4H,11H2,1-2H3,(H2,12,15)
• InChI Key： APQCIRNWAACMSD-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C2C1=NC=CC=2N(C)C)N

Computed Properties

• Exact Mass: 236.07336
• Monoisotopic Mass: 236.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 85.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-amino-4-(dimethylamino)thieno2,3-bpyridine-2-carboxamide

3-Amino-4-(Dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 147992-87-8): A Comprehensive Overview

3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 147992-87-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as ADTPC, is characterized by its unique structural features and potential therapeutic applications. This comprehensive overview aims to provide a detailed understanding of ADTPC, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (ADTPC) is defined by its thienopyridine core, which is a heterocyclic system consisting of a thiophene ring fused to a pyridine ring. The presence of an amino group at the 3-position and a dimethylamino group at the 4-position imparts unique chemical and biological properties to this compound. The carboxamide group at the 2-position further contributes to its reactivity and solubility characteristics.

The molecular formula of ADTPC is C₁₁H₁₃N₃O₂S, with a molecular weight of approximately 255.30 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 160-162°C, making it suitable for various analytical and preparative techniques.

Synthesis Methods

The synthesis of 3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (ADTPC) has been the subject of several research studies. One common synthetic route involves the condensation of 4-chlorothieno[2,3-b]pyridine-2-carboxylic acid with N,N-dimethylethylenediamine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The resulting intermediate is then treated with ammonia to form the final product.

An alternative method involves the reaction of 4-chlorothieno[2,3-b]pyridine-2-carboxylic acid with N,N-dimethylethylenediamine in the presence of potassium carbonate in an inert solvent such as acetonitrile. This method has been reported to yield higher purity and yield compared to other synthetic routes.

Biological Activities

3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (ADTPC) has shown promising biological activities in various preclinical studies. One of its key applications is in the field of anticancer research. Studies have demonstrated that ADTPC exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

In addition to its anticancer properties, ADTPC has also been investigated for its potential as an anti-inflammatory agent. Research has shown that ADTPC can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that ADTPC may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (ADTPC) have led to its evaluation in early-stage clinical trials. Several phase I trials are currently underway to assess the safety and pharmacokinetics of ADTPC in healthy volunteers and patients with advanced solid tumors. Preliminary data from these trials have shown that ADTPC is well-tolerated at various dose levels, with no significant adverse effects reported.

Further clinical trials are planned to evaluate the efficacy of ADTPC in specific cancer types and inflammatory conditions. These trials will provide valuable insights into the therapeutic potential of ADTPC and pave the way for its potential approval as a novel therapeutic agent.

Conclusion

3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide (ADTPC) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anticancer therapy and anti-inflammatory treatment make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing clinical trials continue to provide new data, ADTPC may emerge as a valuable addition to the arsenal of therapeutic agents available for treating various diseases.